N1-(3-nitrophenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide

• IUPAC Name: N'-(3-nitrophenyl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
• InChI: InChI=1S/C19H17N5O4S/c25-17(18(26)22-14-7-4-8-15(11-14)24(27)28)20-9-10-29-19-21-12-16(23-19)13-5-2-1-3-6-13/h1-8,11-12H,9-10H2,(H,20,25)(H,21,23)(H,22,26)
• InChI Key: QSJRPQHEHXGMJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N5O4S
• Molecular Weight: 411.4 g/mol
• CAS No.: 897457-52-2

Description

N1-(3-nitrophenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H17N5O4S and its molecular weight is 411.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. HIV-1 Non-nucleoside Reverse Transcriptase Inhibitors

A class of compounds, closely related to N1-(3-nitrophenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide, has been investigated for their potential as HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs). These compounds, known as 1-[2-(Diarylmethoxy)ethyl]-2-methyl-5-nitroimidazoles (DAMNIs), have shown activity at submicromolar concentrations. One such compound, 1-{2-[alpha-(thiophen-2-yl)phenylmethoxy]ethyl}-2-methyl-5-nitroimidazole, was found to be more active than efavirenz against viral RT carrying the K103N mutation, indicating potential use in anti-AIDS regimens (De Martino et al., 2005).

2. Electrochemical and Electrochromic Properties

Research into compounds structurally similar to this compound has explored their electrochemical and electrochromic properties. Specifically, the study of monomers like ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate and 9-(4-nitrophenyl)-3,6-di(thiophen-2-yl)-9H-carbazole has revealed their potential in electronic applications due to their good electrochemical activity and distinct UV–vis absorption properties (Hu et al., 2013).

3. Antimicrobial Evaluation

Related compounds, such as 1,3,4-oxadiazoles, have been synthesized and evaluated for their antimicrobial properties. These derivatives have shown promising antibacterial and antifungal activities, indicating potential applications in the development of new antimicrobial agents (Jafari et al., 2017).

4. Anticancer and Anti-HCV Agents

Another area of research involves the synthesis and characterization of derivatives for potential use as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. Studies have shown that some synthesized compounds exhibit significant activities against these conditions, suggesting their potential therapeutic applications (Küçükgüzel et al., 2013).

5. Fluorescent Probe for Hypoxic Cells

Research on 4-nitroimidazole-3-hydroxyflavone conjugates has developed novel fluorescent probes for detecting hypoxia or nitroreductase in cells. These probes have shown high selectivity and sensitivity, making them valuable tools in biomedical research for imaging disease-relevant hypoxia (Feng et al., 2016).

6. Anticancer Properties of Thiocarbamide Derivatives

Further research into N, N′–disubstituted thiocarbamide derivatives, which share structural elements with this compound, has revealed their potential anticancer properties. These compounds have shown promising in vitro cytotoxicity activity against various human cancer cell lines (Pandey et al., 2019).